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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B12556949

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Hydroxyodoroside A is a cardiac glycoside, a class of naturally occurring steroid-derived
compounds known for their potent effects on heart muscle. While specific spectroscopic data
for 8-Hydroxyodoroside A is not readily available in public scientific literature, this guide
provides the foundational chemical information for this compound and outlines the general
experimental methodologies for the isolation and characterization of such natural products.
This document is intended to serve as a resource for researchers interested in the study of
cardiac glycosides and the broader field of natural product chemistry.

Compound Identification

The fundamental chemical properties of 8-Hydroxyodoroside A that have been identified are
summarized in the table below.

Property Value

CAS Number 176519-75-8
Molecular Formula C30H4608
Molecular Weight 534.7 g/mol
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Spectroscopic Data (NMR & MS)

As of the latest literature search, detailed experimental Nuclear Magnetic Resonance (NMR)
and Mass Spectrometry (MS) data for 8-Hydroxyodoroside A have not been published. The
structural elucidation of novel or rare natural products like 8-Hydroxyodoroside A would
typically involve a suite of spectroscopic techniques to determine its precise chemical structure,
including the stereochemistry of the aglycone and the nature and linkage of the sugar moieties.

General Experimental Protocol for Isolation and
Characterization of Cardiac Glycosides

The following is a generalized workflow that represents a standard approach for the isolation
and structural elucidation of a cardiac glycoside like 8-Hydroxyodoroside A from a plant
source, such as Nerium oleander or a related species.
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Plant Material Collection & Preparation

i

Solvent Extraction
(e.g., Methanol/Ethanol)

i

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

i

Column Chromatography
(Silica Gel, Sephadex)

l

Preparative HPLC

Isolation of Pure 8-Hydroxyodoroside A

Mass Spectrometry (MS) NMR Spectroscopy
(HR-ESI-MS, MS/MS) (1H, 13C, COSY, HSQC, HMBC)

Structure Elucidation
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¢ To cite this document: BenchChem. [8-Hydroxyodoroside A: A Technical Overview of a
Cardiac Glycoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12556949#spectroscopic-data-of-8-
hydroxyodoroside-a-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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